![molecular formula C15H24N6O2 B5677567 N~3~-[(2-amino-5-pyrimidinyl)methyl]-N~1~,N~1~,N~3~-trimethyl-1,3-piperidinedicarboxamide](/img/structure/B5677567.png)
N~3~-[(2-amino-5-pyrimidinyl)methyl]-N~1~,N~1~,N~3~-trimethyl-1,3-piperidinedicarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N3-[(2-amino-5-pyrimidinyl)methyl]-N1,N1,N3-trimethyl-1,3-piperidinedicarboxamide and related derivatives often involves multi-step chemical processes that might include condensation reactions, nucleophilic substitution, and the introduction of specific functional groups to the pyrimidine and piperidine cores. For instance, Zhang et al. (2009) described a practical synthesis involving a key intermediate in the preparation of potent deoxycytidine kinase inhibitors, showcasing the intricate steps needed to achieve such complex molecules (Zhang et al., 2009).
Molecular Structure Analysis
The molecular structure of compounds similar to N3-[(2-amino-5-pyrimidinyl)methyl]-N1,N1,N3-trimethyl-1,3-piperidinedicarboxamide has been studied through various analytical techniques, including X-ray crystallography, which provides detailed information on the spatial arrangement of atoms. Orozco et al. (2009) described the hydrogen bonding and sheet formation in a related compound, showcasing the structural complexity and interactions within crystals (Orozco et al., 2009).
Chemical Reactions and Properties
These compounds can undergo various chemical reactions, including cyclization, substitution, and addition reactions, depending on the functional groups present. Mekky et al. (2021) discussed the synthesis of pyrimidine derivatives, highlighting the versatility and reactivity of these molecules in forming new chemical structures with potential biological activities (Mekky et al., 2021).
properties
IUPAC Name |
3-N-[(2-aminopyrimidin-5-yl)methyl]-1-N,1-N,3-N-trimethylpiperidine-1,3-dicarboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N6O2/c1-19(2)15(23)21-6-4-5-12(10-21)13(22)20(3)9-11-7-17-14(16)18-8-11/h7-8,12H,4-6,9-10H2,1-3H3,(H2,16,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBFNLXCWFGHECN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)N1CCCC(C1)C(=O)N(C)CC2=CN=C(N=C2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N~3~-[(2-amino-5-pyrimidinyl)methyl]-N~1~,N~1~,N~3~-trimethyl-1,3-piperidinedicarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.